Cas no 953776-62-0 (N-4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl-N-methylmethanesulfonamide)

N-4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl-N-methylmethanesulfonamide structure

953776-62-0 structure

Product Name:N-4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl-N-methylmethanesulfonamide

CAS No:953776-62-0

MF:C₁₆H₂₀FN₃O₂S

MW:337.412305831909

CID:1059365

Update Time:2023-11-22

N-4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

- N-[4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl]-N-methylmethanesulfonamide
- 5-Des-(7-carboxy-3,5-dihydroxyhept-1-enyl)-5-Methyl Rosuvastatin
- N-[4-(4-fluorophenyl)-5-methyl-6-propan-2-ylpyrimidin-2-yl]-N-methylmethanesulfonamide
- N-(4-(4-fluorophenyl)-6-isopropyl-5-methylpyrimidin-2-yl)-N-methylmethanesulfonamide
- N-[4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl]-N-methylmethanesulfonamide (ACI)
- N-(4-(4-Fluorophenyl)-6-isopropyl-5-methylpyrimidin-2-yl)-N-methyl-methanesulfonamide
- N-4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl-N-methylmethanesulfonamide
- Inchi： 1S/C16H20FN3O2S/c1-10(2)14-11(3)15(12-6-8-13(17)9-7-12)19-16(18-14)20(4)23(5,21)22/h6-10H,1-5H3
- InChI Key： VZTXNOOWMMDDLR-UHFFFAOYSA-N
- SMILES： O=S(C)(N(C)C1N=C(C(C)C)C(C)=C(C2C=CC(F)=CC=2)N=1)=O

Computed Properties

Exact Mass: 337.12600

Experimental Properties

PSA: 71.54000
LogP: 4.19110

N-4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl-N-methylmethanesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	F595230-10mg	N-[4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl]-N-methylmethanesulfonamide	953776-62-0		10mg	$207.00	2023-05-18
TRC	F595230-100mg	N-[4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl]-N-methylmethanesulfonamide	953776-62-0		100mg	$1642.00	2023-05-18

N-4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl-N-methylmethanesulfonamide Production Method

Production Method 1

1207460-34-1

953776-62-0

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 10 min, -5 °C
1.2 Solvents: Dichloromethane ; -5 °C; 8 h, -5 °C

Reference

: Concise and highly efficient approach to three key pyrimidine precursors for rosuvastatin synthesis

Sterk, Damjan; Casar, Zdenko; Jukic, Marko; Kosmrlj, Janez, Tetrahedron, 2012, 68(9), 2155-2160

Production Method 2

1207460-34-1

953776-62-0

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; rt → 0 °C
1.2 0 °C; 0 °C → rt; 2 h, rt

Reference

: Method for preparing rosuvastatin precursor

, China, , ,

Production Method 3

853295-26-8

14477-72-6

953776-62-0

Reaction Conditions

1.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Toluene ; 20 °C
1.2 Reagents: L-erythro-Hexuronic acid, 3,5-dideoxy-4-O-[(1,1-dimethylethyl)dimethylsilyl]-, δ… ; 5 min, 20 °C

Reference

: Lactone Pathway to Statins Utilizing the Wittig Reaction. The Synthesis of Rosuvastatin

Casar, Zdenko; Steinbucher, Miha; Kosmrlj, Janez, Journal of Organic Chemistry, 2010, 75(19), 6681-6684

Production Method 4

1207460-34-1

953776-62-0

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 10 min, -5 °C
1.2 Solvents: Dichloromethane ; -5 °C; 10 h, -5 °C

Reference

: Preparation of bromomethyl, hydroxymethyl or formyl-containing rosuvastatin calcium intermediate

, China, , ,

Production Method 5

1207460-34-1

953776-62-0

Reaction Conditions

1.1 Solvents: Dichloromethane ; rt → -5 °C
1.2 Reagents: Triethylamine ; 10 min, -5 °C
1.3 Solvents: Dichloromethane ; -5 °C; 8 h, -5 °C
1.4 Solvents: Dichloromethane ; -5 °C → rt

Reference

: Process for the preparation of key intermediates for the synthesis of statins or pharmaceutically acceptable salts thereof

, World Intellectual Property Organization, , ,

Production Method 6

953776-62-0

Reaction Conditions

Reference

: Key intermediates for the synthesis of rosuvastatin or pharmaceutically acceptable salts thereof

, United States, , ,

Production Method 7

953776-62-0

Reaction Conditions

Reference

: Process for the preparation of key intermediates for the synthesis of statins or pharmaceutically acceptable salts thereof

, United States, , ,

Production Method 8

885477-83-8

953776-62-0

934263-64-6

Reaction Conditions

1.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 45 min, -42 °C; -42 °C → -82 °C
1.2 Solvents: Tetrahydrofuran ; 30 min, -82 °C; -82 °C → -53 °C; 6 h, -58 - -53 °C; -53 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ; 10 min, 10 °C

Reference

: Process for preparation of key intermediates for synthesis of rosuvastatin

, World Intellectual Property Organization, , ,

N-4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl-N-methylmethanesulfonamide Raw materials

N-4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl-N-methylmethanesulfonamide Preparation Products

N-4-(4-Fluorophenyl)-5-methyl-6-(1-methylethyl)-2-pyrimidinyl-N-methylmethanesulfonamide Related Literature

1. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
2. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
3. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
4. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
5. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991

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